Cas no 1806914-75-9 (3-Chloro-4-cyano-5-(difluoromethyl)-2-fluoropyridine)

• Product Name: 3-Chloro-4-cyano-5-(difluoromethyl)-2-fluoropyridine
• CAS No: 1806914-75-9
• MF: C₇H₂ClF₃N₂
• MW: 206.552390575409
• CID: 4864947
• Update Time: 2025-10-30

3-Chloro-4-cyano-5-(difluoromethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-cyano-5-(difluoromethyl)-2-fluoropyridine

• Inchi： 1S/C7H2ClF3N2/c8-5-3(1-12)4(6(9)10)2-13-7(5)11/h2,6H
• InChI Key： LZMRNSSKOCOVGG-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(C(F)F)=C1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-4-cyano-5-(difluoromethyl)-2-fluoropyridine

3-Chloro-4-cyano-5-(difluoromethyl)-2-fluoropyridine: A Comprehensive Overview

The compound with CAS No. 1806914-75-9, known as 3-Chloro-4-cyano-5-(difluoromethyl)-2-fluoropyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This pyridine derivative is characterized by its unique substitution pattern, which includes a chlorine atom at position 3, a cyano group at position 4, a difluoromethyl group at position 5, and a fluorine atom at position 2. These substituents contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the 3-Chloro-4-cyano-5-(difluoromethyl)-2-fluoropyridine as a promising candidate in the development of novel agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has been extensively explored. Researchers have demonstrated that this compound exhibits potent activity against key agricultural pests, making it a potential alternative to conventional pesticides. The difluoromethyl group plays a crucial role in enhancing the molecule's stability and bioavailability, while the cyano group contributes to its electronic properties, facilitating interactions with target enzymes.

In the pharmaceutical industry, 3-Chloro-4-cyano-5-(difluoromethyl)-2-fluoropyridine has shown potential as a lead compound for drug discovery. Its structure allows for easy modification, enabling researchers to explore various analogs with improved pharmacokinetic profiles. Recent findings suggest that this compound may possess anti-inflammatory and antioxidant properties, which could be harnessed for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The synthesis of 3-Chloro-4-cyano-5-(difluoromethyl)-2-fluoropyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of fluorine atoms at positions 2 and 5 requires precise control over reaction conditions to ensure high yields and purity. Researchers have reported successful syntheses using both electrophilic substitution and nucleophilic aromatic substitution strategies, depending on the specific substituent placement.

From an environmental perspective, the stability and biodegradability of 3-Chloro-4-cyano-5-(difluoromethyl)-2-fluoropyridine have been closely examined. Initial studies indicate that the compound exhibits moderate persistence in aquatic environments, raising concerns about its long-term ecological impact. However, ongoing research aims to develop greener synthesis routes and formulate strategies for safe disposal to mitigate these risks.

In conclusion, 3-Chloro-4-cyano-5-(difluoromethyl)-2-fluoropyridine (CAS No. 1806914-75-9) represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development. As advancements in synthetic methodologies and biological assays continue to unfold, this compound is poised to play an increasingly significant role in addressing global challenges in agriculture, medicine, and environmental sustainability.